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Compound of Interest

Compound Name: Tylosin lactate

Cat. No.: B1682566

Introduction

Tylosin, a macrolide antibiotic produced by the fermentation of Streptomyces fradiae, is a
crucial therapeutic agent in veterinary medicine for combating infections caused by
Mycoplasma species.[1][2] These bacteria, lacking a cell wall, are inherently resistant to many
common antibiotics but are susceptible to agents that target internal cellular processes. Tylosin
exerts its bacteriostatic effect by inhibiting protein synthesis.[1] This technical guide provides an
in-depth analysis of the in vitro activity of tylosin lactate against various pathogenic
Mycoplasma species, offering researchers, scientists, and drug development professionals a
consolidated resource on its mechanism of action, susceptibility data, and the standardized

protocols for its evaluation.

Mechanism of Action

Tylosin's primary mechanism of action is the inhibition of bacterial protein synthesis.[1] Like
other macrolide antibiotics, it binds to the 50S subunit of the bacterial ribosome.[1][3] This
binding event occurs within the peptide exit tunnel, effectively blocking the passage of newly
synthesized peptide chains and interfering with peptide bond formation.[3] This disruption of
protein production is critical to halting the growth and replication of susceptible bacteria.
Resistance to tylosin can emerge through methylation of nucleotides in the 23S rRNA,
specifically at positions G748 and A2058, which prevents the antibiotic from binding effectively
to its ribosomal target.[3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1682566?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Tylosin
https://go.drugbank.com/drugs/DB11475
https://en.wikipedia.org/wiki/Tylosin
https://www.benchchem.com/product/b1682566?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tylosin
https://en.wikipedia.org/wiki/Tylosin
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Bacterial 50S Ribosomal Subunit

Tylosin Lactate

Binds to

Protein Synthesis

MRNA

ranslation

tRNA with Amino Acid

Growing Peptide Chain

Peptigle Bond Formation

Passage

Peptide Exit Tunnel

Leads

Blocks Passage & Formation

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Mycoplasma Broth
(e.g., SP4, Friis)

'

Prepare Serial Dilutions
of Tylosin Lactate in Plate

'

Prepare Standardized Inoculum
(1074 - 10"5 CFU/mL)

'

Inoculate Wells with
Mycoplasma Suspension

'

Include Growth & Sterility
Controls

'

Seal Plate & Incubate
(37°C, 5-14 days)

'

Read MIC:
Lowest concentration with
no color change

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1682566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

